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Efficacy and Safety Comparison

Venetoclax + Bendamustine + o
Outcome Measure L L Significance
Rituximab (VenR) Rituximab (BR)
Median PFS 54.7 months [1] [2] 17.0 months [1] [2] HR 0.23; P <
.0001 [2]
7-Year PFS Rate 23.0% [1] [2] All patients progressed -
[2]
7-Year OS Rate 69.6% [1] [2] 51.0% [1] [2] HR 0.53; P =
.0002 [2]
Median OS Not Reached [2] 87.8 months [2] -
Undetectable MRD Associated with superior - -
(uMRD) at EOT PFS [3] [4]
Common Grade 3/4 AE Neutropenia (63-65%) Information missing -
[5]
Fatal Adverse Events 9.3% [2] 9.0% [2] -
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Key Clinical and Methodological Details

The MURANO trial was a pivotal, global, open-label, phase III study that randomized 389 patients with
relapsed/refractory CLL (1-3 prior lines of therapy) to receive either VenR or BR [5] [4].

¢ Treatment Regimens: The VenR arm received fixed-duration therapy: venetoclax for 2 years
(after a 5-week dose ramp-up) and rituximab for the first 6 months. The BR arm received standard
chemoimmunotherapy for 6 months [5].

¢ Primary Endpoint: Investigator-assessed Progression-Free Survival (PFS) [5] [2].

e Key Secondary Endpoints: Overall survival (OS), overall response rate (ORR), and minimal residual
disease (MRD) status [5].

A central finding was the prognostic value of undetectable Minimal Residual Disease (uMRD). Patients
achieving uMRD at the end of combination therapy had significantly longer PFS. The median PFS from the
end of treatment was 52.5 months for patients with uMRD versus 18.0 months for those with detectable
MRD [1]. uMRD was less frequently achieved in patients with high-risk genetic features like genomic
complexity, TP53 mutation, or NOTCH1 mutation [3].

For patients whose disease progressed after initial VenR treatment, a substudy evaluated retreatment with
VenR. In 25 retreated patients, the median PFS was 23.3 months, with a best overall response rate of 72%,

indicating that retreatment is a viable clinical option [1] [2].

The following diagram illustrates the core mechanism of action for venetoclax that underlies its clinical

efficacy.
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Conclusion for Clinical Practice

The final analysis of the MURANO trial provides strong evidence supporting fixed-duration VenR as a

standard of care for relapsed/refractory CLL. Its key advantages include:

e Superior long-term survival benefits over BR, sustained years after treatment completion [1] [2].
¢ Afinite treatment course that can lead to durable treatment-free remissions, particularly for patients
who achieve uMRD [1] [4].
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¢ An acceptable safety profile consistent with known effects of the drugs, with no new long-term
safety concerns identified [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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